Liquid crystalline amides: linear arrangement of rod-like molecules by lateral intermolecular hydrogen bonding and molecular shape effect†

Journal of Materials Chemistry Pub Date: 2004-09-27 DOI: 10.1039/B408672D

Abstract

Bent- and straight-rod shaped liquid crystalline amides 1–3 were designed and synthesized, and their thermodynamic behaviors were investigated by polarized optical microscopy and differential scanning calorimetry, and their layer distances were measured by X-ray diffraction. Weak or strong hydrogen bonds were observed in variable-temperature FT-IR spectra for bent-rod shaped compounds 1 possessing a long alkoxy chain (OR2), straight-rod shaped compounds 2, and straight-rod shaped 3 in their smectic C, smectic Cx, and smectic A phases, respectively. Thus, these liquid crystalline amides could generate linear molecular aggregates in their smectic layers by the lateral intermolecular hydrogen bonds.

Graphical abstract: Liquid crystalline amides: linear arrangement of rod-like molecules by lateral intermolecular hydrogen bonding and molecular shape effect
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